Cas no 529-05-5 (Chamazulene)

Chamazulene Properties

Names and Identifiers

• Azulene,7-ethyl-1,4-dimethyl-
• CHAMAZULEN(RG)
• Chamazulene
• 7-Ethyl-1,4-dimethylazulene Chamazulen Dimethulene
• Chamazulene1000µg
• Chamazulen
• Dimethulene
• Dimethulen
• 7-Ethyl-1,4-dimethylazulene
• +Expand

• MDL： MFCD00800984
• InChIKey： GXGJIOMUZAGVEH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 184.12500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Heavy Atom Count: 14
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.97060
• PSA: 0.00000
• Refractive Index: 1.5500 (estimate)
• Boiling Point: bp12 161°; bp11 145°
• Melting Point: <25 ºC
• Solubility: Insuluble (4.6E-4 g/L) (25 ºC),
• Color/Form: Blue oil
• Density: 0.975±0.06 g/cm3 (20 ºC 760 Torr),

Chamazulene Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H413
• Storage Condition：2-8°C
• Toxicity：LD50 i.m. in white mice: 3 g/kg (Boldina, Nazarenko)

Chamazulene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Rhanterium epapposum